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Compound of Interest

Compound Name: Morpholine laurate

Cat. No.: B15486046 Get Quote

For Immediate Reference: This guide provides detailed operational and disposal protocols for

morpholine laurate, prioritizing laboratory safety and regulatory compliance. The information

herein is foundational for researchers, scientists, and drug development professionals handling

this substance.

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For morpholine laurate, a salt derived from morpholine and

lauric acid, specific disposal procedures are paramount to mitigate risks to personnel and the

environment. This document outlines the essential steps for the safe handling and disposal of

morpholine laurate, drawing upon safety data for its constituent, morpholine, in the absence

of specific data for the salt.

Quantitative Data Summary
The following table summarizes the key physical, chemical, and hazard data for morpholine,

the primary hazardous component of morpholine laurate. This information is crucial for

assessing the risks associated with its handling and disposal.
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Property Value

Physical State Colorless liquid

Odor Characteristic amine-like odor

Boiling Point 129°C

Flash Point 32°C (Closed cup)[1]

pH 11 (concentrated solution)[1]

Vapor Pressure 9.8 hPa @ 20°C[1]

Relative Density 1.0007 @ 20°C[1]

Hazards

Flammable liquid and vapor[1][2][3][4]. Harmful

if swallowed[1][2][3][4]. Toxic in contact with

skin[1][2][3][4]. Causes severe skin burns and

eye damage[1][2][3][4]. Toxic if inhaled[1][2][4].

Disposal Workflow
The proper disposal of morpholine laurate involves a multi-step process that ensures safety

from the point of generation to final disposal. The following workflow diagram illustrates the key

decision points and actions required.
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Caption: Workflow for the safe disposal of morpholine laurate waste.
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Step-by-Step Disposal Protocol
1. Preparation and Personal Protective Equipment (PPE):

Before handling morpholine laurate waste, thoroughly review the Safety Data Sheet (SDS)

for morpholine.

Always wear appropriate PPE, including chemical-resistant gloves (e.g., butyl rubber, nitrile

rubber), safety goggles or a face shield, and a lab coat.[1][5]

2. Waste Collection and Storage:

Use a designated and clearly labeled waste container made of a compatible material.

Store the waste container in a cool, dry, and well-ventilated area, away from direct sunlight

and heat sources.[3][4]

Ensure the storage area is segregated from incompatible materials such as strong acids and

oxidizing agents.[6]

Keep the container tightly closed to prevent the release of vapors.[2][5]

3. Spill Management:

In the event of a small spill, remove all sources of ignition.[5][7]

Contain the spill and absorb it with an inert material, such as sand, earth, or vermiculite.[6]

Do not use combustible materials like sawdust.

Carefully collect the absorbed material using non-sparking tools and place it into the

designated hazardous waste container.[1][5]

For large spills, evacuate the area and contact your institution's environmental health and

safety (EHS) department immediately.

4. Final Disposal:
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Incineration is the preferred method of disposal for morpholine-containing waste.[7] The

compound should be burned in a furnace equipped with an afterburner and scrubber.[2]

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company.

Under no circumstances should morpholine laurate or its solutions be disposed of down the

sanitary sewer system.[5] This can create a fire or explosion hazard and is harmful to aquatic

life.[2]

Important Considerations:

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for hazardous waste.

Training: Ensure that all personnel handling morpholine laurate are trained on its hazards

and the proper disposal procedures.

Emergency Procedures: Be familiar with your institution's emergency procedures for

chemical spills and exposures. An emergency shower and eyewash station should be readily

accessible.[1]

By adhering to these procedures, laboratories can ensure the safe and responsible

management of morpholine laurate waste, protecting both laboratory personnel and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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